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Compound of Interest

Compound Name: 1,1-Dichlorohexane

Cat. No.: B13808546 Get Quote

Essential Safety and Handling Guide for 1,1-
Dichlorohexane
Disclaimer: A specific Safety Data Sheet (SDS) for 1,1-Dichlorohexane is not publicly

available through standard online resources. The following guidance is based on the chemical

properties of 1,1-Dichlorohexane and safety information for similar chlorinated hydrocarbons,

such as 1,1-dichloroethane and 1,6-dichlorohexane.[1][2] Researchers, scientists, and drug

development professionals must consult the specific SDS provided by their chemical supplier

for complete and accurate safety information before handling this compound.

Immediate Safety Information
1,1-Dichlorohexane is a chlorinated hydrocarbon that should be handled with care in a

laboratory setting. While specific toxicity data is limited, analogous compounds are known to be

irritants, flammable, and potentially harmful to the environment.[1][2][3] Adherence to strict

safety protocols is essential to minimize exposure and ensure a safe working environment.

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,1-Dichlorohexane is crucial for safe

handling and storage.
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Property Value

Molecular Formula C₆H₁₂Cl₂

Molecular Weight 155.06 g/mol [4]

CAS Number 62017-16-7[5]

Boiling Point 175.06°C (estimate)[6]

Melting Point -48.02°C (estimate)[6]

Density 1.024 g/cm³ (estimate)[6]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data for similar chlorinated alkanes, 1,1-Dichlorohexane is likely to present the

following hazards. The recommended PPE is designed to mitigate these risks.
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Hazard
Recommended Personal Protective
Equipment (PPE)

Eye Irritation

Chemical splash goggles or a face shield should

be worn at all times to protect against splashes.

[2][3]

Skin Irritation

Chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat are necessary to

prevent skin contact.[7][8]

Respiratory Tract Irritation

All work should be conducted in a well-

ventilated area, preferably within a chemical

fume hood, to avoid inhalation of vapors.[2][8]

Flammability

Keep away from heat, sparks, and open flames.

Use non-sparking tools and ensure electrical

equipment is properly grounded.[1][9]

Environmental Hazard

Avoid release into the environment as it may be

harmful to aquatic life with long-lasting effects.

[2]

Operational Plan for Handling 1,1-Dichlorohexane
A systematic approach to handling 1,1-Dichlorohexane is critical for laboratory safety.

1. Preparation:

Review the supplier-specific Safety Data Sheet (SDS).

Ensure a chemical fume hood is available and functioning correctly.

Assemble all necessary PPE, including gloves, safety goggles, and a lab coat.

Have a spill kit readily accessible.

2. Handling:

Conduct all manipulations of 1,1-Dichlorohexane within a chemical fume hood.
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Use glassware that is clean, dry, and free of cracks.

Ground and bond containers when transferring the material to prevent static discharge.[10]

Keep containers tightly closed when not in use.[2]

3. Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove and dispose of contaminated gloves and other disposable PPE in the appropriate

waste stream.

Wash hands thoroughly with soap and water after handling the chemical.[2]

Disposal Plan
As a chlorinated hydrocarbon, 1,1-Dichlorohexane and any materials contaminated with it

must be disposed of as hazardous waste.

1. Waste Segregation:

Dispose of 1,1-Dichlorohexane waste in a designated "Halogenated Organic Waste"

container.[11]

Do not mix with non-halogenated solvents or other incompatible waste streams.[11]

2. Container Management:

Use a chemically resistant waste container with a secure, tight-fitting lid.[11]

Clearly label the waste container with "Hazardous Waste," the full chemical name, and any

other information required by your institution's Environmental Health and Safety (EHS)

department.[11]

3. Storage and Disposal:
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Store the waste container in a designated satellite accumulation area, away from ignition

sources.[10][11]

Arrange for pickup and disposal by a licensed hazardous waste disposal company in

accordance with local, state, and federal regulations.[2][11]

Safe Handling Workflow for 1,1-Dichlorohexane

Safe Handling Workflow for 1,1-Dichlorohexane

Preparation Handling Cleanup & Disposal Final Steps

Review SDS Don PPE Prepare Fume Hood Transfer Chemical
Begin Work

Perform Experiment Decontaminate
Complete Work

Segregate Waste Dispose of PPE Store Waste Wash Hands Document

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,1-Dichlorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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